Cas no 1629-25-0 (Benzenecarbothioamide,N-(4-fluorophenyl)-)

• Product Name: Benzenecarbothioamide,N-(4-fluorophenyl)-
• CAS No: 1629-25-0
• MF: C₁₃H₁₀FNS
• MW: 231.288605213165
• CID: 208891
• PubChem ID: 3435475
• Update Time: 2025-04-19

Benzenecarbothioamide,N-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,N-(4-fluorophenyl)-
• N-(4-fluorophenyl)benzenecarbothioamide
• AC1MPHSP
• AG-E-12786
• Benzanilide,4'-fluorothio- (7CI,8CI)
• CTK4D1373
• N-(4-fluorophenyl)benzothioamide
• N-(4-fluorophenyl)benzo-thioamide
• N-(4-fluorophenyl)thiobenzamide
• N-(4-fluoro-phenyl)-thiobenzamide
• NSC 51892
• NSC-51892
• DTXSID10392463
• NSC51892
• 1629-25-0

• Inchi： 1S/C13H10FNS/c14-11-6-8-12(9-7-11)15-13(16)10-4-2-1-3-5-10/h1-9H,(H,15,16)
• InChI Key： ZWHTXUYFMRFIAO-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1)NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 231.0519
• Monoisotopic Mass: 231.051798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.282
• Boiling Point: 328.8°Cat760mmHg
• Flash Point: 152.6°C
• Refractive Index: 1.678
• PSA: 12.03
• LogP: 3.68630